Cas no 1261941-74-5 (5-(3-Chlorophenyl)-2-cyanophenol)

• Product Name: 5-(3-Chlorophenyl)-2-cyanophenol
• CAS No: 1261941-74-5
• MF: C₁₃H₈ClNO
• MW: 229.661722183228
• MDL: MFCD18314253
• CID: 2764952
• PubChem ID: 53219929
• Update Time: 2025-04-21

5-(3-Chlorophenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-CHLOROPHENYL)-2-CYANOPHENOL
• 5-(3-Chlorophenyl)-2-cyanophenol, 95%
• 3'-Chloro-3-hydroxy[1,1'-biphenyl]-4-carbonitrile
• 1261941-74-5
• DTXSID80684721
• MFCD18314253
• 5-(3-Chlorophenyl)-2-cyanophenol

• MDL： MFCD18314253
• Inchi： 1S/C13H8ClNO/c14-12-3-1-2-9(6-12)10-4-5-11(8-15)13(16)7-10/h1-7,16H
• InChI Key： FSAJZRIXZDSKKG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 229.0294416Da
• Monoisotopic Mass: 229.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44Ų